2-chloro-N-cyclopropyl-N-(tetrahydro-2H-pyran-4-yl)propanamide
Overview
Description
2-chloro-N-cyclopropyl-N-(tetrahydro-2H-pyran-4-yl)propanamide is a useful research compound. Its molecular formula is C11H18ClNO2 and its molecular weight is 231.72 g/mol. The purity is usually 95%.
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Scientific Research Applications
Phenylcyanamidoruthenium Scorpionate Complexes
- Research has been conducted on a series of ruthenium complexes, where the ligands included various phenylcyanamide derivatives. These complexes were characterized, and their optical spectra were obtained through spectroelectrochemistry measurements, which revealed insights into the electronic structures of these complexes (Harb et al., 2013).
Laboratory-Scale Membrane Reactor for Anhydrous Diazomethane
- A semibatch apparatus for the in situ on-demand generation of anhydrous solutions of diazomethane was developed. This process involved the methylation of carboxylic acids and the synthesis of α-chloro ketones and pyrazoles, which are relevant to the structure of 2-chloro-N-cyclopropyl-N-(tetrahydro-2H-pyran-4-yl)propanamide (Dallinger et al., 2016).
Synthesis and Evaluation of Novel Pyrazole, Isoxazole, Benzoxazepine Derivatives
- A study synthesized and evaluated the antimicrobial and anti-inflammatory activities of a series of new pyrazole, isoxazole, benzoxazepine, benzothiazepine, and benzodiazepine derivatives, which are structurally related to the compound (Kendre et al., 2015).
Direct N-cyclopropylation of Cyclic Amides and Azoles
- The development of a method for N-cyclopropylating azoles and amides was reported. This method, employing a cyclopropylbismuth reagent, is particularly relevant due to the cyclopropyl group present in this compound (Gagnon et al., 2007).
Uses of Cyanoacetylhydrazine in Heterocyclic Synthesis
- Cyanoacetylhydrazine was used in the synthesis of pyrazole derivatives with anti-tumor activities. This is relevant due to the potential pharmacological properties and structural similarities with the compound (Mohareb et al., 2012).
Properties
IUPAC Name |
2-chloro-N-cyclopropyl-N-(oxan-4-yl)propanamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H18ClNO2/c1-8(12)11(14)13(9-2-3-9)10-4-6-15-7-5-10/h8-10H,2-7H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JMNWBBFJERFMLX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)N(C1CC1)C2CCOCC2)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H18ClNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
231.72 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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